2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid

Specification

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 2-(1-methyl-5-propan-2-yltriazol-4-yl)acetic acid
• Standard InChI: InChI=1S/C8H13N3O2/c1-5(2)8-6(4-7(12)13)9-10-11(8)3/h5H,4H2,1-3H3,(H,12,13)
• Standard InChI Key: YGERQGKEOSWQEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=NN1C)CC(=O)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure consists of a 1,2,3-triazole core with three nitrogen atoms and two carbon atoms forming a five-membered ring. At the 1-position, a methyl group ($-\text{CH}_3$) is attached, while the 5-position features an isopropyl group ($-\text{CH}(\text{CH}_3)_2$). The 4-position is substituted with an acetic acid moiety ($-\text{CH}_2\text{COOH}$), which introduces polarity and hydrogen-bonding capabilities.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{13}\text{N}_3\text{O}_2$
Molecular Weight	183.21 g/mol
CAS Number	1504082-34-1
IUPAC Name	2-(1-methyl-5-propan-2-yltriazol-4-yl)acetic acid

The acetic acid group enhances water solubility compared to non-polar triazole derivatives, making the compound suitable for aqueous reaction conditions.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is synthesized via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method involves reacting an azide (e.g., methyl azide) with a terminal alkyne bearing the isopropyl and acetic acid groups. The reaction proceeds under mild conditions (room temperature, aqueous solvent) with high regioselectivity for the 1,4-disubstituted triazole product.

Representative Reaction Pathway:

$$\text{CH}_3\text{N}_3 + \text{HC≡C-CH}(\text{CH}_3)_2\text{-CH}_2\text{COOH} \xrightarrow{\text{Cu(I)}} \text{2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid}$$

Industrial Manufacturing

Industrial production employs continuous-flow reactors to optimize yield and purity. Key steps include:

• Feedstock Preparation: Azide and alkyne precursors are purified to >98% purity.

• Reaction Optimization: Copper catalysts (e.g., CuBr) are immobilized on solid supports to facilitate recycling.

• Purification: The crude product is isolated via crystallization or reverse-phase chromatography, achieving ≥95% purity.

Biological Activities and Mechanisms

Anticancer Properties

Preliminary assays on similar triazoles reveal moderate cytotoxicity. For example, 2-[1-cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid (CAS 2171957-22-3) shows an IC$_{50}$ of 29.1 µM against MDA-MB-231 breast cancer cells. The methyl and isopropyl groups likely contribute to hydrophobic interactions with oncogenic targets.

Table 2: Comparative Cytotoxicity of Triazole Analogues

Compound	Cell Line	IC$_{50}$ (µM)
2-[1-Methyl-5-(propan-2-YL)-...]acetic acid	MDA-MB-231	Under investigation
2-[1-Cyclopentyl-5-(propan-2-YL)-...]acetic acid	MDA-MB-231	29.1
2-(3-Butyl-1H-1,2,4-triazol-5-yl)acetic acid	MCF-7	15.3

Enzyme Inhibition

The triazole ring’s nitrogen atoms can coordinate with metal ions in enzyme active sites. Molecular docking studies suggest potential inhibition of cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs), though experimental validation is pending.

Applications in Scientific Research

Organic Synthesis

The compound serves as a versatile intermediate for:

• Peptide Mimetics: Conjugation with amino acids via amide bond formation.

• Metal-Organic Frameworks (MOFs): Coordination with transition metals (e.g., Cu, Zn) to construct porous materials.

Pharmaceutical Development

Ongoing research explores its utility in:

• Prodrug Design: Esterification of the carboxylic acid group to improve bioavailability.

• Antiviral Agents: Structural modifications targeting viral proteases.

Comparison with Structural Analogues

2-[1-Cyclopentyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic Acid

• Structural Difference: Cyclopentyl substituent at the 1-position instead of methyl.

• Impact: Increased lipophilicity enhances blood-brain barrier penetration but reduces aqueous solubility.

2-(3-Butyl-1H-1,2,4-triazol-5-yl)acetic Acid

• Structural Difference: 1,2,4-triazole isomer with a butyl group.

• Impact: Altered hydrogen-bonding capacity reduces enzyme affinity compared to 1,2,3-triazoles.

Table 3: Structural and Functional Comparison

Compound	Triazole Type	Substituents	LogP	Key Application
Target Compound	1,2,3-triazole	Methyl, isopropyl	0.77	Drug development
	1,2,3-triazole	Cyclopentyl, isopropyl	1.12	Neuropharmacology
	1,2,4-triazole	Butyl	0.89	Agricultural chemicals